Cas no 178419-55-1 (2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid)

• Product Name: 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid
• CAS No: 178419-55-1
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5304180
• Update Time: 2026-03-10

2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}aceticacid
• 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid

• Inchi： 1S/C9H15NO3/c11-8(12)5-9(13)6-10-3-1-7(9)2-4-10/h7,13H,1-6H2,(H,11,12)
• InChI Key： FQHOIDZVXKJMNS-UHFFFAOYSA-N
• SMILES： OC1(CC(=O)O)CN2CCC1CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: -2.2
• Topological Polar Surface Area: 60.8

Additional information on 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid

Introduction to 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic Acid (CAS No. 178419-55-1)

2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With the CAS number 178419-55-1, this compound represents a fascinating intersection of organic chemistry and medicinal science, offering insights into the development of novel therapeutic agents.

The molecular structure of this compound features a bicyclo[2.2.2]octane core, which is a cyclic hydrocarbon with three rings fused together. This specific arrangement imparts distinct stereochemical and electronic characteristics to the molecule, making it a valuable scaffold for drug design. The presence of an azabicyclo[2.2.2]octane moiety further enhances its complexity, providing multiple sites for functionalization and interaction with biological targets.

One of the most intriguing aspects of 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid is its potential role in modulating biological pathways. Recent studies have highlighted its interaction with various enzymes and receptors, suggesting applications in areas such as pain management, inflammation, and neurodegenerative diseases. The hydroxy group at the 3-position adds another layer of reactivity, enabling diverse chemical modifications that can fine-tune its pharmacological profile.

In the context of drug discovery, the compound's structural motif has been explored as a potential lead for developing new therapeutic agents. Its rigid bicyclic framework provides stability, while the azabicyclo group introduces a nitrogen atom that can engage in hydrogen bonding or coordinate with metal ions, enhancing binding affinity to biological targets. These features make it an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise modeling of 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid's interactions with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its binding mode and energetic landscape, guiding the design of analogs with improved efficacy and selectivity. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which offer detailed structural information.

The synthesis of this compound presents unique challenges due to its complex architecture. Multi-step organic reactions are typically employed to construct the bicyclo[2.2.2]octane core, followed by functionalization at the desired positions. Advances in synthetic methodologies have made it possible to achieve high yields and purity, facilitating its use in downstream applications such as pharmacological screening and mechanism-of-action studies.

Current research is focused on exploring the therapeutic potential of derivatives of 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid. By modifying specific functional groups or introducing new moieties, scientists aim to enhance its bioavailability, reduce side effects, and expand its spectrum of activity. Preclinical studies have shown promising results in models of inflammation and pain, paving the way for further clinical investigations.

The compound's unique structural features also make it a valuable tool for understanding fundamental chemical-biological interactions. Its mode of action can provide insights into how similar molecules interact with biological targets, contributing to our knowledge of drug-receptor binding mechanisms. This information is crucial for rational drug design and optimizing therapeutic strategies.

As interest in natural product-inspired scaffolds grows, compounds like 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid are being revisited for their potential therapeutic applications. The bicyclo[2.2.2]octane motif is found in several natural products known for their biological activities, suggesting that it may play a significant role in mediating physiological processes.

In conclusion, 2-{3-hydroxy-1-azabicyclo[2.2.2]octan-3-yl}acetic acid (CAS No. 178419-55-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research。 Its unique features make it an attractive scaffold for drug discovery， offering opportunities for developing novel therapeutic agents。 Further exploration of its pharmacological properties and synthetic derivatives will undoubtedly contribute to advancements in medicine。